Cas no 2172509-27-0 (4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine)

• Product Name: 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine
• CAS No: 2172509-27-0
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 6049999
• PubChem ID: 165518514
• Update Time: 2025-05-20

4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine
• 2172509-27-0
• EN300-1290879

• Inchi： 1S/C11H16ClN3/c1-3-15(7-9-4-5-9)11-13-8(2)6-10(12)14-11/h6,9H,3-5,7H2,1-2H3
• InChI Key： YCCSDKQPQAFSBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N(CC)CC1CC1

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29Ų

Additional information on 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine

Introduction to 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine (CAS No. 2172509-27-0)

4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine, identified by its Chemical Abstracts Service number (CAS No. 2172509-27-0), is a significant compound in the realm of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a chloro-substituted pyrimidine core, flanked by a cyclopropylmethyl group and an ethyl moiety at the nitrogen positions, which contributes to its distinct chemical properties and reactivity.

The structural framework of 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine positions it as a versatile intermediate in the synthesis of more complex molecules. The presence of the chloro group at the 4-position of the pyrimidine ring enhances its utility in nucleophilic substitution reactions, making it a valuable building block for further functionalization. Additionally, the 6-methyl substituent influences the electronic distribution of the ring, potentially modulating its interactions with biological targets.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The specific arrangement of substituents in 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine makes it an intriguing candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The cyclopropylmethyl group, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug molecules. This structural feature is often exploited to improve pharmacokinetic properties and reduce off-target effects. Furthermore, the ethyl substituent can influence the compound's solubility and metabolic stability, factors that are critical for drug efficacy and safety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine may interact with various biological targets, including enzymes and receptors involved in disease pathways. These predictions provide a rational basis for designing experiments to validate its potential therapeutic applications.

The synthesis of 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic aromatic substitution to introduce the chloro group, followed by alkylation reactions to incorporate the cyclopropylmethyl and ethyl moieties. The final step often involves protecting group strategies to ensure regioselectivity during subsequent functionalizations.

As research continues to uncover new therapeutic targets, compounds like 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine are expected to play a crucial role in developing next-generation drugs. The ability to modify their structure systematically allows chemists to fine-tune their properties for optimal biological activity. This flexibility underscores the importance of such intermediates in pharmaceutical research and development.

The growing body of literature on pyrimidine derivatives underscores their significance in medicinal chemistry. Studies have demonstrated that these compounds can modulate a wide range of biological processes, making them attractive candidates for drug development. The unique structural features of 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine, including its chloro-substituted pyrimidine core and alkylated nitrogen atoms, contribute to its potential as a lead compound for further optimization.

In conclusion, 4-chloro-N-(cyclopropylmethyl)-N-ethyl-6-methylpyrimidin-2-amine (CAS No. 2172509-27-0) is a promising compound with significant implications in pharmaceutical chemistry. Its structural characteristics and potential biological activities make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research progresses, this compound is likely to continue influencing advancements in medicinal chemistry and therapeutic development.